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Compound of Interest

Compound Name: Tetrabromobisphenol A-D6

Cat. No.: B13841886 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity,

isotopically labeled Tetrabromobisphenol A-D6 (TBBPA-D6), this technical guide provides a

comprehensive overview of commercial suppliers, key technical data, and a representative

experimental protocol for its application as an internal standard in analytical quantification.

Commercial Availability
Tetrabromobisphenol A-D6 is available from specialized chemical suppliers. Two prominent

commercial sources are:

Santa Cruz Biotechnology, Inc.[1][2]

LGC Standards

These suppliers offer TBBPA-D6 for research purposes, and it is crucial to request lot-specific

Certificates of Analysis for detailed purity and isotopic enrichment information.

Technical Data Summary
Quantitative data for Tetrabromobisphenol A-D6, as sourced from a representative Certificate

of Analysis from Santa Cruz Biotechnology, is summarized below.[3] Researchers should

always refer to the documentation provided with their specific lot.
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Parameter Specification

Product Name Tetrabromobisphenol A-D6

Alternate Names

2,2-Bis(4-hydroxy-3,5-dibromophenyl)propane-

D6; 2,2′,6,6′-Tetrabromobisphenol A-D6;

3,3′,5,5′-Tetrabromobisphenol A-D6[1]

Catalog Number sc-473334[3]

Molecular Formula C₁₅H₆D₆Br₄O₂[1][3]

Molecular Weight 549.91 g/mol [1][3]

Isotopic Purity 99.5 % -d6 (by NMR)[3]

Chemical Purity 99 % (by HPLC)[3]

Melting Point 182 - 184 °C[3]

Appearance Off-white to pale beige solid

Solubility
Soluble in Chloroform (slightly), DMSO (slightly),

Ethyl Acetate (slightly)

Experimental Protocol: Quantification of
Tetrabromobisphenol A in Biological Matrices using
TBBPA-D6 Internal Standard
The following is a detailed methodology for the quantification of Tetrabromobisphenol A

(TBBPA) in samples such as serum, employing TBBPA-D6 as an internal standard for accurate

and precise measurement via Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). This protocol is adapted from established methods for TBBPA analysis.[4][5][6][7]

1. Sample Preparation and Extraction

To a 1 g biological sample (e.g., serum), add a known amount of Tetrabromobisphenol A-
D6 (TBBPA-D6) internal standard solution.

Perform protein precipitation by adding an appropriate volume of ice-cold acetonitrile.
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Vortex the mixture vigorously and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable solvent mixture (e.g., methanol/water) for LC-MS/MS

analysis.

2. Liquid Chromatography (LC) Conditions

Column: A C18 reversed-phase column is suitable for the separation.

Mobile Phase: A gradient elution with a mixture of water (A) and methanol or acetonitrile (B),

both potentially containing a small amount of formic acid or ammonium acetate to improve

peak shape and ionization.

Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

Injection Volume: 5-20 µL.

3. Tandem Mass Spectrometry (MS/MS) Conditions

Ionization Mode: Electrospray ionization (ESI) in the negative ion mode is commonly used

for TBBPA analysis.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions

for both TBBPA and the TBBPA-D6 internal standard. The exact mass-to-charge ratios (m/z)

will need to be optimized on the specific instrument used.

Data Analysis: The concentration of TBBPA in the sample is determined by calculating the

ratio of the peak area of the analyte (TBBPA) to the peak area of the internal standard

(TBBPA-D6) and comparing this ratio to a calibration curve prepared with known

concentrations of TBBPA and a constant concentration of TBBPA-D6.

Visualizations
The following diagrams illustrate the experimental workflow for the quantification of

Tetrabromobisphenol A using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. scbt.com [scbt.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. orbit.dtu.dk [orbit.dtu.dk]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. LC-ESI-MS-MS method for the analysis of tetrabromobisphenol A in sediment and sewage
sludge - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b13841886?utm_src=pdf-body-img
https://www.benchchem.com/product/b13841886?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/tetrabromobisphenol-a-d6
https://www.scbt.com/pt/p/tetrabromobisphenol-a-d6
https://datasheets.scbt.com/coa/sample/sc-473334_SAMPLE.pdf
https://orbit.dtu.dk/en/publications/an-analytical-method-to-quantify-tetrabromobisphenol-a-tbbpa-and-/
https://www.researchgate.net/publication/351030493_Determination_of_tetrabromobisphenol-AS_and_their_eight_derivatives_in_abiotic_soildust_samples_using_ultra-high_performance_liquid_chromatography-tandem_mass_spectrometry
https://www.researchgate.net/publication/7431372_Determination_of_the_flame_retardant_tetrabromobisphenol_A_in_air_samples_by_liquid_chromatography-mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/15284916/
https://pubmed.ncbi.nlm.nih.gov/15284916/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13841886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Tetrabromobisphenol A-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13841886#commercial-suppliers-of-
tetrabromobisphenol-a-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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